1-(4-tert-butylphenyl)-3-{4-[4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl]phenyl}urea

• IUPAC Name: 1-(4-tert-butylphenyl)-3-[4-[4-(2-methoxyethyl)-5-oxotetrazol-1-yl]phenyl]urea
• InChI: InChI=1S/C21H26N6O3/c1-21(2,3)15-5-7-16(8-6-15)22-19(28)23-17-9-11-18(12-10-17)27-20(29)26(24-25-27)13-14-30-4/h5-12H,13-14H2,1-4H3,(H2,22,23,28)
• InChI Key: LVSKCQLWAIBRTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)CCOC
• Molecular Formula: C21H26N6O3
• Molecular Weight: 410.5 g/mol

Description

The compound contains several functional groups including a tert-butyl group, a phenyl group, a urea group, and a tetrazole group. The presence of these groups suggests that the compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings (phenyl and tetrazole) and various functional groups. The exact structure would depend on the specific arrangement of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The phenyl group could undergo electrophilic aromatic substitution, the urea group could participate in condensation reactions, and the tetrazole group could undergo reactions typical of heterocycles.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The study and application of complex organic compounds like this one is a vibrant field of research. Potential future directions could include exploring its potential uses in medicinal chemistry, materials science, or as a building block for the synthesis of other complex molecules.